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Compound of Interest

Compound Name: Methyl (R)-N-Boc-3-aminobutyrate

Cat. No.: B063051 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount for the protection of personnel and the

environment. This guide provides detailed, step-by-step procedures for the proper disposal of

Methyl (R)-N-Boc-3-aminobutyrate (CAS 159877-47-1), a common intermediate in

pharmaceutical research and organic synthesis.

While a comprehensive Safety Data Sheet (SDS) with specific hazard classifications for this

compound is not readily available, the following procedures are based on best practices for

handling Boc-protected amino acid derivatives and available data for structurally similar

compounds. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department for specific protocols and to ensure compliance with all local, state, and

federal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Methyl (R)-N-Boc-3-
aminobutyrate with appropriate care. This substance should only be handled by personnel

trained in the management of potentially hazardous chemicals.

Engineering Controls: Always handle this compound within a chemical fume hood to

minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a laboratory coat to prevent skin and eye contact.
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General Hygiene: Wash hands thoroughly after handling the substance.

Chemical and Physical Properties
The following table summarizes the available physical and chemical properties for Methyl (R)-
N-Boc-3-aminobutyrate. This data is essential for a proper risk assessment during handling

and disposal.

Property Value

CAS Number 159877-47-1[1]

Molecular Formula C10H19NO4

Boiling Point 302.8±25.0 °C (Predicted)[1]

Density 1.035±0.06 g/cm3 (Predicted)[1]

Storage Temperature 2-8°C[1]

Note: Some safety data, such as Flash Point and specific hazard codes, are not available in

the consulted documents.[1] For similar compounds, flash points can be around 91°C,

indicating potential flammability.[2]

Step-by-Step Disposal Protocol
The primary and critical step in the disposal of Methyl (R)-N-Boc-3-aminobutyrate is to treat it

as chemical waste and arrange for its collection by a licensed professional waste management

company.[2] Do not attempt to dispose of this chemical through standard laboratory drains or

as regular solid waste.

Waste Identification and Segregation
Properly Identify Waste: Clearly identify the waste as "Waste Methyl (R)-N-Boc-3-
aminobutyrate".

Segregate from Incompatibles: This compound should be segregated from incompatible

materials to prevent dangerous reactions. Keep it separate from:
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Strong oxidizing agents[2][3]

Acids[2][3]

Acid anhydrides and acid chlorides[2][3]

Do not mix this waste with other chemical waste streams unless compatibility has been

verified by your EHS department.

Containerization
Use a Dedicated Container: Collect waste material in a dedicated, clearly labeled, and

appropriate container that is compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Waste Methyl (R)-N-Boc-3-aminobutyrate". List all components of the

waste mixture if applicable.

Keep Sealed: Ensure the container is securely sealed to prevent spills or the release of

vapors. Do not leave waste containers open.

Storage
Designated Storage Area: Store the sealed waste container in a designated, well-ventilated,

and secure chemical waste storage area, often referred to as a Satellite Accumulation Area

(SAA).

Secondary Containment: It is best practice to store the waste container within a secondary

containment tray to control any potential leaks.

Arranging for Professional Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or the

designated chemical waste coordinator to schedule a pickup.

Provide Information: Provide them with accurate information about the waste, including its

name, quantity, and any known hazards. If a specific SDS is unavailable, provide information

for a structurally similar compound.
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Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuate and Alert: Evacuate the immediate area and alert nearby personnel and your

supervisor.

Ventilate: Increase ventilation to the area, preferably within a fume hood.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, vermiculite). Sweep up the absorbed material and place it in a labeled

container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Seek Medical Attention:

Eye Contact: Flush with copious amounts of water for at least 15 minutes and seek

medical attention.[2]

Skin Contact: Wash the affected area with soap and water immediately.[2]

Inhalation: Move to fresh air and seek medical attention if symptoms occur.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Methyl (R)-N-Boc-
3-aminobutyrate and its associated waste.
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Caption: Disposal workflow for Methyl (R)-N-Boc-3-aminobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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